Cas no 61394-80-7 (2-Butanone, 3,3-dimethyl-1-(3-methylphenyl)-)

• Product Name: 2-Butanone, 3,3-dimethyl-1-(3-methylphenyl)-
• CAS No: 61394-80-7
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 481012
• PubChem ID: 23381569
• Update Time: 2025-04-19

2-Butanone, 3,3-dimethyl-1-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3,3-dimethyl-1-(3-methylphenyl)-
• 3,3-dimethyl-1-(3-methylphenyl)butan-2-one
• SCHEMBL12895726
• 61394-80-7
• DTXSID10633500

• Inchi： 1S/C13H18O/c1-10-6-5-7-11(8-10)9-12(14)13(2,3)4/h5-8H,9H2,1-4H3
• InChI Key： NQEQPNVFGCQTRI-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=C(C)C=1)C(C)(C)C

Computed Properties

• Exact Mass: 190.13584
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07